molecular formula C9H11FO B2747286 1-(Ethoxymethyl)-4-fluorobenzene CAS No. 112108-83-5; 405-70-9

1-(Ethoxymethyl)-4-fluorobenzene

Cat. No.: B2747286
CAS No.: 112108-83-5; 405-70-9
M. Wt: 154.184
InChI Key: CHKACQRAHJPTQI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(Ethoxymethyl)-4-fluorobenzene (C₉H₁₁FO) is an aromatic ether derivative featuring a fluorinated benzene ring substituted with an ethoxymethyl group (–CH₂OCH₂CH₃). This compound is primarily utilized as an intermediate in organic synthesis, particularly in pharmaceutical and materials science research. Its ether linkage provides stability while enabling nucleophilic substitution or oxidation reactions. Evidence indicates commercial availability through suppliers like CymitQuimica, though production discontinuation has been reported .

Properties

IUPAC Name

1-(ethoxymethyl)-4-fluorobenzene
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H11FO/c1-2-11-7-8-3-5-9(10)6-4-8/h3-6H,2,7H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CHKACQRAHJPTQI-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOCC1=CC=C(C=C1)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H11FO
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

154.18 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

The following compounds share structural similarities with 1-(ethoxymethyl)-4-fluorobenzene, differing in substituent groups, reactivity, and applications:

Functional Group Impact on Properties

  • Ether Group (1-(Ethoxymethyl)-4-fluorobenzene) : Enhances stability and solubility in polar solvents compared to halogenated analogues.
  • Azide Group (1-(Azidomethyl)-4-fluorobenzene) : Enables Huisgen cycloaddition for triazole formation, critical in medicinal chemistry .
  • Halogenated Chains (e.g., 1-(4-Chlorobutyl)-4-fluorobenzene) : Increase electrophilicity, facilitating nucleophilic substitution in antipsychotic drug synthesis .

Research Findings and Industrial Relevance

  • Pharmaceutical Applications : Brominated and chlorinated derivatives are pivotal in synthesizing kinase inhibitors (e.g., γ-secretase modulators) and antipsychotics .
  • Limitations : Volatility (e.g., 1-(difluoromethyl)-4-fluorobenzene) and commercial discontinuation (e.g., 1-(ethoxymethyl)-4-fluorobenzene) restrict large-scale use .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.